Cas no 2256706-94-0 (2-(1H-pyrazol-1-yl-d3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole)

• Product Name: 2-(1H-pyrazol-1-yl-d3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
• CAS No: 2256706-94-0
• MF: C₁₂H₁₆BN₃O₂S
• MW: 280.16882610321
• CID: 6816363
• PubChem ID: 172402093
• Update Time: 2025-03-02

2-(1H-pyrazol-1-yl-d3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole Chemical and Physical Properties

Names and Identifiers

• CS-21672
• 2-(1H-pyrazol-1-yl-d3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
• 2256706-94-0

• Inchi： 1S/C12H16BN3O2S/c1-11(2)12(3,4)18-13(17-11)9-8-14-10(19-9)16-7-5-6-15-16/h5-8H,1-4H3/i5D,6D,7D
• InChI Key： FLUJCBHKVYYUEB-CRSPMMAGSA-N
• SMILES： S1C(N2C([2H])=C([2H])C([2H])=N2)=NC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 280.1244583Da
• Monoisotopic Mass: 280.1244583Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4Ų